2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone

• Molecular Formula: C13H10N2O4
• Molecular Weight: 258.23 g/mol
• IUPAC Name: 2-(2-nitropyridin-3-yl)oxy-1-phenylethanone
• InChI: InChI=1S/C13H10N2O4/c16-11(10-5-2-1-3-6-10)9-19-12-7-4-8-14-13(12)15(17)18/h1-8H,9H2
• InChI Key: GRVKDCMKTJJNNV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)COC2=C(N=CC=C2)[N+](=O)[O-]

Description

2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone, also known as NPYR, is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of pyridine derivatives and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and signaling pathways involved in inflammation and cancer. 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone has also been shown to inhibit the activity of COX-2, an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone has been shown to have various biochemical and physiological effects. Studies have shown that 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone can reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone has also been shown to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone in lab experiments is its high purity and stability. The synthesis method of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone has been optimized to produce high yields and purity, making it a reliable compound for research studies. However, one of the limitations of using 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

For 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone research include exploring its potential therapeutic applications in other diseases and its potential as a drug delivery system.

Synthesis Methods

The synthesis of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone involves the reaction between 2-nitro-3-pyridinol and 1-phenylethanone using acetic anhydride as a catalyst. The reaction takes place under reflux conditions, and the product is obtained after purification through recrystallization. This method has been extensively studied and optimized, resulting in high yields and purity of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone.

Scientific Research Applications

2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone has been studied for its potential therapeutic applications in various scientific research studies. One of the main applications of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone is its anti-inflammatory properties. Studies have shown that 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This property makes 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Another application of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone is its anti-cancer properties. Studies have shown that 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone can induce apoptosis in cancer cells, leading to their death. This property makes 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone a potential candidate for the treatment of various types of cancer.